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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

Calcium Thiosulfate (CaS203): A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant biological activities of calcium thiosulfate (CaS20s). The information is intended to
support research, scientific, and drug development applications by consolidating key data on its
synthesis, characteristics, and potential therapeutic mechanisms.

Chemical Properties and Structure

Calcium thiosulfate is an inorganic compound that exists in both anhydrous (CaS20s) and,
more commonly, hexahydrated (CaS203-6H20) forms.[1] The hexahydrate is a white,
crystalline solid.

Quantitative Data Summary

The key physicochemical properties of calcium thiosulfate and its hexahydrate are
summarized in the table below for easy reference and comparison.
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Anhydrous Calcium
Property Calcium Thiosulfate References
Thiosulfate Hexahydrate
Molecular Formula CaS:z0s CaS20s:6H20 [1112]
Molecular Weight 152.21 g/mol 260.3 g/mol [1][2]
Appearance - White, triclinic crystals  [1][3]
Density - 1.87 g/cm3 [1]

o 78.7 g/100 g at 0°C;
Solubility in Water Soluble [3]
224 g/100 g at 40°C

Solubility in Ethanol Insoluble Insoluble [11[3]
Spontaneously

Decomposition Decomposes at 112°C  decomposes at 43- [1]
49°C

Chemical Structure

The thiosulfate anion ([S203]?7) is structurally analogous to the sulfate ion ([SO4]?~), with one
oxygen atom replaced by a sulfur atom. The central sulfur atom is bonded to three oxygen
atoms and one terminal sulfur atom.

The crystal structure of calcium thiosulfate hexahydrate is triclinic.[1][3] Detailed
crystallographic studies have revealed that the structure consists of chains of alternating
thiosulfate anions and hydrated calcium cations ([Ca(Hz20)s]?*), where the polyhedra share
common oxygen atoms.[4]

Experimental Protocols: Synthesis of Calcium
Thiosulfate

Several methods for the synthesis of calcium thiosulfate have been reported. A prevalent
industrial method involves the oxidation of calcium polysulfide, commonly known as lime-sulfur.

Synthesis from Calcium Polysulfide (Lime-Sulfur)
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This method is advantageous due to the use of readily available and inexpensive raw
materials. The overall process can be summarized in the following conceptual workflow:
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Fig. 1: Conceptual workflow for calcium thiosulfate synthesis.

Detailed Methodology:
o Slurry Preparation: A slurry of calcium hydroxide (Ca(OH)2) is prepared in water.

» Polysulfide Formation: Elemental sulfur is added to the calcium hydroxide slurry. The mixture
is heated (typically to around 90-100°C) and stirred to facilitate the reaction, forming a
mixture of calcium polysulfides (CaSx) and some calcium thiosulfate.
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» Oxidation: The reaction mixture is cooled to a controlled temperature (e.g., 40-60°C). An
oxidizing agent, such as pure oxygen or air, is then bubbled through the slurry. This step
selectively oxidizes the calcium polysulfides to calcium thiosulfate.

« Filtration and Purification: After the oxidation is complete, the solution is cooled. The pH may
be adjusted to the neutral range (6.5-7.5) to improve stability. The solution is then filtered to
remove any unreacted sulfur and insoluble byproducts, such as calcium sulfite. The resulting
clear solution is an aqueous solution of calcium thiosulfate.

Biological Activities and Relevance in Drug
Development

While calcium thiosulfate itself is not a primary therapeutic agent, the thiosulfate ion has
garnered significant interest in the medical field for its therapeutic potential. The biological
effects observed with sodium thiosulfate are largely attributable to the thiosulfate anion and are
therefore relevant to calcium thiosulfate.

Mechanism in Cyanide Poisoning

Thiosulfate is a well-established antidote for cyanide poisoning.[5][6] The mechanism involves
the enzymatic conversion of the highly toxic cyanide ion to the much less toxic thiocyanate ion,
a reaction catalyzed by the mitochondrial enzyme rhodanese (thiosulfate sulfurtransferase).[5]

[7]
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Fig. 2: Detoxification of cyanide by thiosulfate.

Role in Vascular Calcification

Vascular calcification is a serious complication in patients with chronic kidney disease.
Thiosulfate has been investigated for its potential to inhibit this process.[8][9] The proposed

mechanisms include:

e Chelation of Calcium: Thiosulfate can form a soluble complex with calcium ions, which may
help to prevent their deposition in soft tissues.[9][10]

» Antioxidant Properties: Thiosulfate exhibits antioxidant effects, which may protect vascular
smooth muscle cells from oxidative stress-induced damage and subsequent calcification.[9]
[11]

o Direct Extracellular Effect: Studies suggest that thiosulfate has a direct, extracellular effect
that inhibits calcification, independent of its effects on ionized calcium or pH.[8]
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Fig. 3: Proposed mechanisms of thiosulfate in inhibiting vascular calcification.

Antioxidant Activity and Nrf2 Signaling

The antioxidant properties of thiosulfate are a key aspect of its therapeutic potential.[11] It can
act as a scavenger of reactive oxygen species (ROS).[12] Furthermore, there is evidence
linking thiosulfate metabolism to the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling
pathway.[13] Nrf2 is a master regulator of the cellular antioxidant response.[14] The activation
of the Nrf2 pathway leads to the expression of a battery of antioxidant and cytoprotective
genes.[15][16] The interplay between thiosulfate, its metabolic products like hydrogen sulfide,
and the Nrf2 pathway represents a promising area for therapeutic intervention in diseases
associated with oxidative stress.[13][17]

Conclusion

Calcium thiosulfate is a stable and soluble source of the thiosulfate ion. While its direct
applications in drug development are still emerging, the well-documented therapeutic effects of
the thiosulfate anion in conditions like cyanide poisoning and vascular calcification highlight its
potential. The antioxidant properties of thiosulfate and its interaction with key cellular signaling
pathways like Nrf2 warrant further investigation for the development of novel therapeutic
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strategies for a range of diseases. This technical guide provides a foundational understanding
of the chemical and biological properties of calcium thiosulfate to aid in these research and
development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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